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Compound of Interest

Compound Name: 3,5-Difluoropropiophenone

Cat. No.: B1345727 Get Quote

Essential Safety and Handling Guide for 3,5-
Difluoropropiophenone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3,5-
Difluoropropiophenone (CAS: 135306-45-5). Adherence to these procedures is critical for

ensuring personnel safety and maintaining a secure laboratory environment. The following

information is synthesized from established safety data for this compound and analogous

chemical structures.

Physicochemical and Hazard Data
A summary of key quantitative data for 3,5-Difluoropropiophenone is presented below. This

information is crucial for risk assessment and the implementation of appropriate safety controls.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1345727?utm_src=pdf-interest
https://www.benchchem.com/product/b1345727?utm_src=pdf-body
https://www.benchchem.com/product/b1345727?utm_src=pdf-body
https://www.benchchem.com/product/b1345727?utm_src=pdf-body
https://www.benchchem.com/product/b1345727?utm_src=pdf-body
https://www.benchchem.com/product/b1345727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₉H₈F₂O ChemBK[1]

Molar Mass 170.16 g/mol ChemBK[1]

Appearance Colorless crystalline solid ChemBK[1]

Melting Point 25 °C ChemBK[1]

Boiling Point 82 °C @ 10 mmHg ChemBK[1]

Flash Point 82 °C ChemBK[1]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

PubChem[2], Ossila[3]

GHS Precautionary

Statements

P261, P264, P280,

P302+P352,

P305+P351+P338, P312,

P332+P313, P337+P313,

P362, P403+P233, P405,

P501

PubChem[2]

Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural workflow for the safe handling of 3,5-
Difluoropropiophenone from receipt to disposal.

Receiving and Inspection
Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name, CAS number, and

hazard pictograms.

Transport the sealed container to the designated storage area for hazardous materials.
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Storage
Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.

Keep the container tightly closed and store under an inert atmosphere.[4]

The storage temperature should be at room temperature in an inert atmosphere.[1]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles that meet ANSI Z.87.1 standards are mandatory. A

face shield should be worn over safety glasses if there is a risk of splashing.

Skin Protection: A flame-resistant lab coat must be worn and fully buttoned.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Always inspect gloves

for any signs of degradation or puncture before use.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of vapors or dust. If engineering controls are not sufficient, a NIOSH-approved

respirator may be necessary.

Handling and Use
All handling of 3,5-Difluoropropiophenone should occur within a designated area, such as

a chemical fume hood.

Avoid all personal contact, including inhalation of dust or vapors.

Use spark-proof tools and equipment to prevent ignition sources.

Ground all equipment to prevent static discharge.

After handling, wash hands and any exposed skin thoroughly. Contaminated clothing should

be removed and laundered separately before reuse.

Spill Response
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Small Spills (in a fume hood):

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully sweep the absorbed material into a sealable container.

Decontaminate the area with a suitable solvent and collect all cleaning materials for

disposal as hazardous waste.

Large Spills (or spills outside a fume hood):

Evacuate the immediate area.

Alert laboratory personnel and contact the institution's Environmental Health and Safety

(EHS) office immediately.

Disposal Plan
Proper disposal of 3,5-Difluoropropiophenone and its contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Characterization and Segregation
All waste containing 3,5-Difluoropropiophenone must be treated as hazardous waste.

Segregate this waste from other waste streams, particularly from incompatible materials.

Packaging and Labeling
Solid Waste: Place in a clearly labeled, sealable, and compatible container marked

"Hazardous Waste" and with the full chemical name.

Liquid Waste (including rinsate): Collect in a labeled, sealable, and compatible container.

Empty Containers: Triple rinse the container with a suitable solvent (e.g., acetone or

ethanol). Collect all rinsate as hazardous waste. After drying, deface the original label, and

dispose of the container according to institutional guidelines for decontaminated labware.[5]
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Storage and Pickup
Store sealed and labeled waste containers in a designated satellite accumulation area.

Arrange for hazardous waste pickup through your institution's EHS department.

Experimental Workflow Visualization
The following diagram illustrates the logical flow for the safe handling of 3,5-
Difluoropropiophenone.
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Caption: Workflow for Safe Handling of 3,5-Difluoropropiophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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